N-{4-[(3-methoxybenzoyl)amino]-2-methylphenyl}-2-furamide

• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol
• IUPAC Name: N-[4-[(3-methoxybenzoyl)amino]-2-methylphenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H18N2O4/c1-13-11-15(21-19(23)14-5-3-6-16(12-14)25-2)8-9-17(13)22-20(24)18-7-4-10-26-18/h3-12H,1-2H3,(H,21,23)(H,22,24)
• InChI Key: JQNTYFAEKJWJCM-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC(=CC=C2)OC)NC(=O)C3=CC=CO3

Description

N-{4-[(3-methoxybenzoyl)amino]-2-methylphenyl}-2-furamide, also known as MAFP, is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH plays a key role in the metabolism of endocannabinoids, which are lipid signaling molecules that regulate a variety of physiological processes, including pain, inflammation, and mood.

Mechanism of Action

N-{4-[(3-methoxybenzoyl)amino]-2-methylphenyl}-2-furamide works by irreversibly inhibiting FAAH, which leads to an increase in the levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). These endocannabinoids then activate cannabinoid receptors in the body, which can have a variety of effects depending on the location and type of receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{4-[(3-methoxybenzoyl)amino]-2-methylphenyl}-2-furamide are primarily due to its inhibition of FAAH and subsequent increase in endocannabinoid levels. These effects can include pain relief, anti-inflammatory effects, and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One advantage of N-{4-[(3-methoxybenzoyl)amino]-2-methylphenyl}-2-furamide is its selectivity for FAAH, which allows for specific targeting of this enzyme without affecting other enzymes or receptors. However, N-{4-[(3-methoxybenzoyl)amino]-2-methylphenyl}-2-furamide is not without limitations, as its irreversible inhibition of FAAH can make it difficult to study the effects of FAAH inhibition over longer periods of time.

Future Directions

There are many potential future directions for research involving N-{4-[(3-methoxybenzoyl)amino]-2-methylphenyl}-2-furamide and FAAH inhibition. One area of interest is the development of new and more potent FAAH inhibitors that may be more effective in treating pain, inflammation, and other conditions. Another area of interest is the study of the long-term effects of FAAH inhibition on the endocannabinoid system and other physiological processes. Additionally, there is ongoing research into the use of FAAH inhibitors as a potential treatment for addiction and other psychiatric disorders.

Synthesis Methods

N-{4-[(3-methoxybenzoyl)amino]-2-methylphenyl}-2-furamide can be synthesized using a variety of methods, including the reaction of 4-aminophenyl-2-furamide with 3-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product can be purified using column chromatography.

Scientific Research Applications

N-{4-[(3-methoxybenzoyl)amino]-2-methylphenyl}-2-furamide has been widely used in scientific research to investigate the role of FAAH and endocannabinoids in various physiological processes. For example, N-{4-[(3-methoxybenzoyl)amino]-2-methylphenyl}-2-furamide has been used to study the effects of endocannabinoids on pain perception, inflammation, and anxiety.